molecular formula C16H24BrNO2 B5661021 1-(5-bromo-2,4-dimethoxybenzyl)azocane

1-(5-bromo-2,4-dimethoxybenzyl)azocane

Cat. No.: B5661021
M. Wt: 342.27 g/mol
InChI Key: ADQLPWPKUPYZQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Bromo-2,4-dimethoxybenzyl)azocane is a nitrogen-containing heterocyclic compound featuring an eight-membered azocane ring (C₇H₁₄N) attached to a benzyl group substituted with bromine at the 5-position and methoxy groups at the 2- and 4-positions.

Properties

IUPAC Name

1-[(5-bromo-2,4-dimethoxyphenyl)methyl]azocane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24BrNO2/c1-19-15-11-16(20-2)14(17)10-13(15)12-18-8-6-4-3-5-7-9-18/h10-11H,3-9,12H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADQLPWPKUPYZQO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1CN2CCCCCCC2)Br)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24BrNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical features of 1-(5-bromo-2,4-dimethoxybenzyl)azocane with its closest analogs:

Compound Name Substituents on Benzyl Group Molecular Formula Molecular Weight Key Features
1-(5-Bromo-2,4-dimethoxybenzyl)azocane 5-Br, 2,4-(OCH₃) C₁₆H₂₃BrNO₂ 338.27 g/mol High lipophilicity (Br, OCH₃), moderate polarity
1-(4-Chlorobenzyl)azocane 4-Cl C₁₄H₂₀ClN 237.77 g/mol Lower lipophilicity (Cl vs. Br), no methoxy groups
Compound 65 () Azocane substituent in theobromine core C₁₉H₂₈N₆O₂ 372.47 g/mol Xanthine core with azocane; IC₅₀ = 0.089 μM (AChE inhibition)

Key Observations :

  • Methoxy groups may also facilitate target binding via hydrogen-bond interactions.
  • Core Structure : Unlike compound 65 (a theobromine derivative with azocane), the target compound lacks a xanthine core, which is critical for AChE inhibition in . However, the shared azocane moiety suggests conformational flexibility that could aid in receptor interactions.
Azocane-Containing Derivatives
  • Compound 65 () : Demonstrates potent AChE inhibition (IC₅₀ = 0.089 μM), attributed to the azocane ring’s bulk and flexibility, which may optimize binding to the enzyme’s active site .
  • 1-(4-Chlorobenzyl)azocane: No activity data are provided, but its simpler structure (lacking methoxy/bromo groups) likely reduces steric and electronic complexity compared to the target compound.
Halogen and Methoxy Substitutions
  • Bromine vs. Chlorine : Bromine’s larger atomic radius and higher lipophilicity may enhance hydrophobic interactions in biological targets compared to chlorine.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.